Cas no 2172532-37-3 (2-(aminomethyl)cyclopentane-1-thiol)

• Product Name: 2-(aminomethyl)cyclopentane-1-thiol
• CAS No: 2172532-37-3
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 5922023
• PubChem ID: 164063699
• Update Time: 2025-06-09

2-(aminomethyl)cyclopentane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)cyclopentane-1-thiol
• EN300-1288906
• 2172532-37-3

• Inchi： 1S/C6H13NS/c7-4-5-2-1-3-6(5)8/h5-6,8H,1-4,7H2
• InChI Key： WJDHHOQINZTXET-UHFFFAOYSA-N
• SMILES： SC1CCCC1CN

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 27Ų

Additional information on 2-(aminomethyl)cyclopentane-1-thiol

Introduction to 2-(Aminomethyl)cyclopentane-1-thiol (CAS No. 2172532-37-3)

2-(Aminomethyl)cyclopentane-1-thiol, also known by its CAS number 2172532-37-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound features a cyclopentane ring with a thiol group and an aminomethyl group, making it a valuable scaffold for the development of novel pharmaceuticals and chemical probes.

The unique structural features of 2-(aminomethyl)cyclopentane-1-thiol offer several advantages in drug design. The thiol group can form disulfide bonds, which are crucial for stabilizing protein structures and mediating redox reactions. The aminomethyl group, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's binding affinity to biological targets. These properties make 2-(aminomethyl)cyclopentane-1-thiol an attractive candidate for the synthesis of bioactive molecules.

Recent research has highlighted the potential of 2-(aminomethyl)cyclopentane-1-thiol in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. The researchers found that the thiol group plays a critical role in modulating the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In another study, scientists at the University of California, San Francisco, investigated the use of 2-(aminomethyl)cyclopentane-1-thiol as a scaffold for developing antiviral agents. They synthesized a series of derivatives that showed promising activity against influenza virus by targeting viral neuraminidase, an enzyme essential for viral replication. The results indicated that the aminomethyl group enhances the compound's ability to bind to the active site of neuraminidase, thereby inhibiting its function.

The versatility of 2-(aminomethyl)cyclopentane-1-thiol extends beyond its direct therapeutic applications. It has also been used as a building block in the synthesis of complex organic molecules and as a ligand in coordination chemistry. For example, researchers at the Max Planck Institute for Chemical Energy Conversion utilized this compound to create metal complexes with enhanced catalytic activity for hydrogen evolution reactions. The thiol group facilitated the formation of stable metal-sulfur bonds, while the aminomethyl group provided additional coordination sites for metal ions.

In addition to its chemical properties, 2-(aminomethyl)cyclopentane-1-thiol has been studied for its potential as a chemical probe in cellular imaging and sensing applications. A team at Harvard University developed fluorescent derivatives of this compound that can selectively label specific protein targets within living cells. The thiol group allows for site-specific conjugation to cysteine residues, while the aminomethyl group can be functionalized with various fluorophores to achieve high specificity and sensitivity.

The synthesis of 2-(aminomethyl)cyclopentane-1-thiol typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. One common approach is to start with cyclopentanone and perform reductive amination followed by thiolation using an appropriate thiolating agent such as sodium hydrosulfide or thiourea. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, including the use of biocatalysts and microwave-assisted reactions.

The safety profile of 2-(aminomethyl)cyclopentane-1-thiol is an important consideration for its use in pharmaceutical and biochemical applications. While it is not classified as hazardous under current regulations, proper handling and storage practices are recommended to minimize any potential risks associated with its reactivity and volatility. Researchers should follow standard laboratory safety protocols when working with this compound to ensure safe handling and disposal.

In conclusion, 2-(aminomethyl)cyclopentane-1-thiol (CAS No. 2172532-37-3) is a promising compound with diverse applications in medicinal chemistry, biochemistry, and materials science. Its unique structural features make it an excellent scaffold for developing novel drugs, chemical probes, and catalytic materials. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in modern scientific research.